5-(3-t-Butylsulfamoylphenyl)picolinic acid

• IUPAC Name: 5-[3-(tert-butylsulfamoyl)phenyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C16H18N2O4S/c1-16(2,3)18-23(21,22)13-6-4-5-11(9-13)12-7-8-14(15(19)20)17-10-12/h4-10,18H,1-3H3,(H,19,20)
• InChI Key: OTFVFBXBPLBRPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=CN=C(C=C2)C(=O)O
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol
• CAS No.: 1262010-33-2

Description

5-(3-t-Butylsulfamoylphenyl)picolinic acid is a chemical compound with the molecular formula C16H18N2O4S. It is a derivative of picolinic acid, which is known for its broad-spectrum antiviral properties

Preparation Methods

The synthesis of 5-(3-t-Butylsulfamoylphenyl)picolinic acid typically involves the Suzuki–Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction is known for its mild conditions and functional group tolerance . The general synthetic route involves the reaction of a boronic acid derivative with a halogenated picolinic acid under the presence of a palladium catalyst. The reaction conditions often include a base such as potassium carbonate and a solvent like toluene or ethanol.

Chemical Reactions Analysis

5-(3-t-Butylsulfamoylphenyl)picolinic acid can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can participate in nucleophilic substitution reactions, where reagents like sodium hydroxide or potassium tert-butoxide are used. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

5-(3-t-Butylsulfamoylphenyl)picolinic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s derivatives are studied for their potential antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(3-t-Butylsulfamoylphenyl)picolinic acid involves its interaction with specific molecular targets. It is known to bind to zinc finger proteins, altering their structure and function. This interaction can inhibit viral replication and other cellular processes . The compound also interferes with cellular endocytosis, preventing the entry of viruses into host cells .

Comparison with Similar Compounds

Similar compounds to 5-(3-t-Butylsulfamoylphenyl)picolinic acid include:

Picolinic acid: Known for its antiviral properties and role in zinc transport.

Nicotinic acid: An isomer of picolinic acid with different biological activities.

Isonicotinic acid: Another isomer with distinct chemical properties. 5-(3-t-Butylsulfamoylphenyl)picolinic acid is unique due to its specific substituents, which confer different chemical reactivity and biological activity compared to its analogs.